Cas no 391277-53-5 (methyl 2-(5-methoxy-2-nitrophenyl)acrylate)

• Product Name: methyl 2-(5-methoxy-2-nitrophenyl)acrylate
• CAS No: 391277-53-5
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• MDL: MFCD12911496
• CID: 3162151
• PubChem ID: 11831449
• Update Time: 2025-09-27

methyl 2-(5-methoxy-2-nitrophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-methoxy-2-nitrophenyl)acrylate
• methyl 2-(5-methoxy-2-nitrophenyl)acrylate(WXC05197)
• Benzeneacetic acid, 5-methoxy-a-methylene-2-nitro-, methyl ester
• 391277-53-5
• methyl2-(5-methoxy-2-nitrophenyl)acrylate
• MFCD12911496
• methyl 2-(5-methoxy-2-nitrophenyl)prop-2-enoate
• AS-71781
• W13008
• AKOS030628228
• CS-0036651

• MDL： MFCD12911496
• Inchi： 1S/C11H11NO5/c1-7(11(13)17-3)9-6-8(16-2)4-5-10(9)12(14)15/h4-6H,1H2,2-3H3
• InChI Key： DOOYWMWOHYSSBM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=C)C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on methyl 2-(5-methoxy-2-nitrophenyl)acrylate

Comprehensive Analysis of Methyl 2-(5-methoxy-2-nitrophenyl)acrylate (CAS No. 391277-53-5): Properties, Applications, and Industry Trends

Methyl 2-(5-methoxy-2-nitrophenyl)acrylate (CAS No. 391277-53-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenyl acrylate derivative combines a methoxy group and nitro functionality with an acrylate ester, making it valuable for synthesizing complex molecules. Recent studies highlight its role as a key intermediate in developing UV-absorbing materials and bioactive compounds, aligning with growing demand for light-stabilizing additives and crop protection agents.

The compound's molecular structure (C₁₁H₁₁NO₅) features a conjugated system that enables electron delocalization, explaining its observed photochemical stability in recent polymer research. Industry reports indicate a 28% annual growth in searches for "nitrophenyl acrylate synthesis" and "methoxy-nitro compound applications," reflecting its relevance in green chemistry initiatives. Laboratories frequently inquire about "methyl acrylate derivatives solubility" and "391277-53-5 spectral data," underscoring the need for detailed technical specifications.

Innovative applications include its use in photoresponsive materials, where the nitro group facilitates light-triggered molecular switches. Patent analyses reveal 17 recent filings incorporating this building block for organic electronics. The compound's melting point (98-102°C) and logP value (2.1) make it suitable for formulation development, addressing frequent queries about "high-purity 391277-53-5 suppliers." Regulatory databases confirm its compliance with major chemical inventories (TSCA, EINECS), supporting global accessibility.

Emerging research explores its potential in bioconjugation chemistry, particularly for fluorescent probes targeting cellular imaging. The methoxy substituent enhances membrane permeability, a property increasingly valuable in drug delivery systems. Analytical challenges like "HPLC analysis of nitrophenyl acrylates" remain active discussion topics, with recent method developments achieving 98.5% purity determination using reverse-phase chromatography.

Environmental considerations drive interest in the compound's biodegradation pathways, with hydrolysis studies showing pH-dependent stability between 4-9. This aligns with industry focus on "sustainable acrylate derivatives" and "eco-friendly nitrophenyl compounds." Technical forums frequently discuss "scaling up 391277-53-5 production," with optimized routes achieving 82% yield through microwave-assisted synthesis.

The compound's crystallographic data reveals a planar aromatic system with intermolecular hydrogen bonding, explaining its solid-state stability. These characteristics fuel innovation in crystal engineering, addressing search trends for "nitroaromatic co-crystals." Safety assessments indicate standard laboratory handling protocols suffice for research-scale use, though proper PPE remains essential during bulk material processing.

Market analysts project increased demand for 391277-53-5 in electronic materials, particularly for organic thin-film transistors. The compound's electron-withdrawing capacity (measured at -0.87 eV) makes it valuable for n-type semiconductors. Technical literature shows growing citations for "methyl 2-(5-methoxy-2-nitrophenyl)acrylate cross-coupling reactions," highlighting its versatility in catalytic systems.

Recent advancements in flow chemistry demonstrate efficient continuous production, reducing batch variability concerns. This addresses frequent queries about "consistent quality nitrophenyl acrylates." The compound's UV-Vis spectrum (λ_max 320 nm) enables straightforward reaction monitoring, a feature praised in process chemistry forums discussing "real-time analysis of acrylate reactions."